4-(2,4-Difluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 4-(2,4-difluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C17H19F2NO4/c1-10-4-6-17(7-5-10)20(14(9-24-17)16(22)23)15(21)12-3-2-11(18)8-13(12)19/h2-3,8,10,14H,4-7,9H2,1H3,(H,22,23)
• InChI Key: RGSFUFQSHBIWRF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=C(C=C(C=C3)F)F
• Molecular Formula: C17H19F2NO4
• Molecular Weight: 339.33 g/mol

Description

“4-(2,4-Difluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid” is a chemical compound with the molecular formula C16H18F2N2O4. Its average mass is 340.322 Da and its monoisotopic mass is 340.123474 Da.

Physical And Chemical Properties Analysis

This compound has a molecular formula of C16H18F2N2O4, an average mass of 340.322 Da, and a monoisotopic mass of 340.123474 Da. Other physical and chemical properties like melting point, boiling point, and density are not available in the current resources.

Scientific Research Applications

4-(2,4-Difluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid(2,4-(2,4-Difluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acidDifluorobenzoyl)-8-methyl-1-oxa-4-(2,4-Difluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acidazaspiro[4.5]decane-3-carboxylic acid has been studied for its potential applications in various scientific research fields. In biochemistry, it has been used as a substrate for the study of enzyme kinetics and as a reagent for the synthesis of peptides and other organic compounds. In pharmacology, it has been used in the development of new drugs, as well as in the study of drug-receptor interactions. In toxicology, it has been studied as a potential environmental contaminant and as a potential source of toxicity in humans.

Mechanism of Action

The mechanism of action of 4-(2,4-Difluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid(2,4-(2,4-Difluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acidDifluorobenzoyl)-8-methyl-1-oxa-4-(2,4-Difluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acidazaspiro[4.5]decane-3-carboxylic acid is not fully understood. However, its potential mechanism of action is likely related to its ability to interact with enzymes and receptors in the body. In particular, it has been shown to interact with the enzyme chymotrypsin, as well as with the receptor for the neurotransmitter serotonin.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound(2,4-(2,4-Difluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acidDifluorobenzoyl)-8-methyl-1-oxa-4-(2,4-Difluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acidazaspiro[4.5]decane-3-carboxylic acid are not fully understood. However, studies have shown that it has the potential to interact with enzymes and receptors in the body, which could lead to a variety of effects. In particular, it has been shown to interact with the enzyme chymotrypsin, as well as with the receptor for the neurotransmitter serotonin.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(2,4-Difluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid(2,4-(2,4-Difluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acidDifluorobenzoyl)-8-methyl-1-oxa-4-(2,4-Difluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acidazaspiro[4.5]decane-3-carboxylic acid in laboratory experiments include its high purity and low cost. Additionally, it can be used in a variety of experiments, including enzyme kinetics and the synthesis of peptides and other organic compounds. The main limitation of using this compound in laboratory experiments is that it is not well-characterized and its effects on biochemical and physiological processes are not fully understood.

Future Directions

Given the potential of 4-(2,4-Difluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid(2,4-(2,4-Difluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acidDifluorobenzoyl)-8-methyl-1-oxa-4-(2,4-Difluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acidazaspiro[4.5]decane-3-carboxylic acid in various scientific research fields, there are numerous potential future directions for research. These include further studies on its mechanism of action, its biochemical and physiological effects, and its potential applications in drug development. Additionally, further studies could be conducted to determine its potential for use as a substrate for enzyme kinetics and as a reagent for the synthesis of peptides and other organic compounds. Finally, further research could be conducted to investigate its potential as an environmental contaminant and as a potential source of toxicity in humans.

Synthesis Methods

The synthesis of 4-(2,4-Difluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid(2,4-(2,4-Difluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acidDifluorobenzoyl)-8-methyl-1-oxa-4-(2,4-Difluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acidazaspiro[4.5]decane-3-carboxylic acid is typically accomplished via a two-step process. The first step involves the reaction of 2,4-(2,4-Difluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic aciddifluorobenzoyl chloride and 8-methyl-1-oxa-4-(2,4-Difluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acidazaspiro[4.5]decane-3-carboxylic acid in the presence of anhydrous potassium carbonate in dimethylformamide. The second step involves the reaction of the resulting product with anhydrous potassium carbonate in dimethylformamide. The final product is a white to off-white solid with a melting point of approximately 200°C.